2-Acetyl-3,4,5,6-tetrachlorobenzoic acid

• Molecular Formula: C9H4Cl4O3
• Molecular Weight: 301.9 g/mol
• IUPAC Name: 2-acetyl-3,4,5,6-tetrachlorobenzoic acid
• InChI: InChI=1S/C9H4Cl4O3/c1-2(14)3-4(9(15)16)6(11)8(13)7(12)5(3)10/h1H3,(H,15,16)
• InChI Key: KLNAPOGARACJBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)O

Description

2-Acetyl-3,4,5,6-tetrachlorobenzoic acid is a chlorinated benzoic acid derivative featuring an acetyl group at the 2-position and chlorine atoms at the 3, 4, 5, and 6 positions. These compounds are critical intermediates in synthesizing color additives (e.g., D&C Red No. 27 and 28) and have applications in pharmaceuticals and agrochemicals .

Comparison with Similar Compounds

The following sections compare 2-acetyl-3,4,5,6-tetrachlorobenzoic acid with its structural analogs, focusing on substituent effects, synthetic methodologies, separation techniques, and applications.

Structural Isomers and Halogenated Derivatives

Brominated Positional Isomers

• 3BrHBBA (2-(2',4'-Dihydroxy-3'-bromobenzoyl)-3,4,5,6-tetrachlorobenzoic acid): Bromine at the 3'-position of the dihydroxybenzoyl moiety. Synthesized via chemoselective ortho-bromination using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in anhydrous THF . Purified using vortex counter-current chromatography (VCCC) with hexane-ethyl acetate-methanol-TFA solvent systems, achieving >98% purity . Molecular weight: 470.80 g/mol (HRMS m/z 470.80197) .

• 5BrHBBA (5'-brominated isomer of 3BrHBBA):

  • Bromine at the 5'-position.
  • Prepared under glacial acetic acid conditions, enabling regioselective bromination .
  • Purified via pH-zone-refining VCCC, yielding ~99% purity .
  • Molecular weight: 470.80 g/mol (HRMS m/z 470.80374) .

Key Differences :

• Separation efficiency varies due to bromine position: 5BrHBBA requires pH-zone-refining for optimal purity, while 3BrHBBA uses conventional VCCC .

Iodinated and Hydroxymethyl Derivatives

• Tetraiodo Derivative (2,3,4,5-tetrachloro-6-(6-hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid):
  • Features iodine substituents, increasing molecular weight and stability.
  • Applications: Likely used in high-stability dyes or contrast agents .
• 2-Hydroxymethyl-3,4,5,6-tetrachlorobenzoic Acid :
  • A metabolite of the fungicide phthalide in rats and soil.
  • Higher polarity due to the hydroxymethyl group, influencing environmental persistence .

Substituent Effects on Physicochemical Properties

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Acetyl-3,4,5,6-tetrachlorobenzoic acid	Acetyl (2-position)	C₉H₅Cl₄O₃	364.01 (calc.)	Intermediate for dyes/pharmaceuticals
2-Benzoyl-3,4,5,6-tetrachlorobenzoic acid (CAS 7335-76-4)	Benzoyl (2-position)	C₁₄H₆Cl₄O₃	364.01	Synthesized via organometallic reactions; higher lipophilicity
3BrHBBA	3'-Br	C₁₄H₇BrCl₄O₅	470.80	Regulated impurity in D&C Red dyes
2-Hydroxymethyl-... (metabolite)	Hydroxymethyl	C₉H₆Cl₄O₄	339.96	Environmental metabolite; polar

Substituent Impact :

• Acetyl vs. Benzoyl : Acetyl groups enhance solubility in polar solvents, while benzoyl groups increase lipophilicity, affecting partition coefficients in VCCC .
• Halogens : Bromine/iodine improve thermal stability but may reduce biodegradability compared to hydroxymethyl derivatives .

Analytical Methods :

• HPLC : Used to assess purity (λ = 254 nm) .
• HRMS/NMR : Critical for distinguishing positional isomers (e.g., 3BrHBBA vs. 5BrHBBA) .